4-phenylpiperazine-1-carboximidamide;sulfuric acid

• CAS No.: 17321-55-0
• Molecular Formula: C22H34N8O4S
• Molecular Weight: 506.6 g/mol
• IUPAC Name: 4-phenylpiperazine-1-carboximidamide;sulfuric acid
• InChI: InChI=1S/2C11H16N4.H2O4S/c2*12-11(13)15-8-6-14(7-9-15)10-4-2-1-3-5-10;1-5(2,3)4/h2*1-5H,6-9H2,(H3,12,13);(H2,1,2,3,4)
• InChI Key: JCWDKYJHARXFMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=N)N.C1CN(CCN1C2=CC=CC=C2)C(=N)N.OS(=O)(=O)O

Description

It is a white crystalline powder that is soluble in water and has a molecular weight of 324.4 g/mol. This compound is known for its unique chemical structure and properties, making it a valuable building block in synthetic chemistry .

Preparation Methods

The synthesis of 4-phenylpiperazine-1-carboximidamide sulfuric acid involves several methods. One common approach is the cyclization of 1,2-diamine derivatives with sulfonium salts . This method includes the ring formation reaction between N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU, leading to protected piperazines. Deprotection of these piperazines followed by selective intramolecular cyclization yields the desired compound .

Chemical Reactions Analysis

4-Phenylpiperazine-1-carboximidamide sulfuric acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include sulfonium salts, DBU, and diphenylvinylsulfonium triflate . The major products formed from these reactions are protected piperazines and piperazinopyrrolidinones .

Scientific Research Applications

This compound has significant applications in scientific research, particularly in drug discovery, organic synthesis, and molecular biology. It is used as a building block in the synthesis of various pharmaceutical compounds due to its unique chemical properties. Additionally, it has potential therapeutic applications, making it a valuable compound in medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-phenylpiperazine-1-carboximidamide sulfuric acid involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, it is known to affect cell function and exhibit biological activity. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

4-Phenylpiperazine-1-carboximidamide sulfuric acid can be compared with other piperazine derivatives. Similar compounds include 1-phenylpiperazine, 1-benzylpiperazine, and 1-(2-pyridyl)piperazine .